Benzo[d][1,2,3]thiadiazol-6-amine

• IUPAC Name: 1,2,3-benzothiadiazol-6-amine
• InChI: InChI=1S/C6H5N3S/c7-4-1-2-5-6(3-4)10-9-8-5/h1-3H,7H2
• InChI Key: FHADHGAXUKFKHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SN=N2
• Molecular Formula: C6H5N3S
• Molecular Weight: 151.19 g/mol
• CAS No.: 41972-62-7

Description

Benzo[d][1,2,3]thiadiazol-6-amine is a useful research compound. Its molecular formula is C6H5N3S and its molecular weight is 151.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electronic and Optoelectronic Applications

Benzo[d][1,2,3]thiadiazol-6-amine (isoBT) and its derivatives have significant applications in the field of organic electronics. isoBT, with its isomers and fluorinated units, are used in constructing alternating copolymers for high-performance optoelectronic semiconductors. These materials show potential in applications like transistors, solar cells, photodetectors, and thermoelectrics, with notable achievements like high hole mobilities and power conversion efficiencies in solar cells (Chen et al., 2016).

Biological and Pharmaceutical Research

1,3,4-Thiadiazole compounds, related to this compound, exhibit diverse biological activities. Schiff bases derived from these compounds have been studied for their DNA protective abilities against oxidative stress and strong antimicrobial activity against certain bacteria. Some compounds in this category also show cytotoxicity against cancer cell lines, highlighting their potential in cancer therapy (Gür et al., 2020).

Agricultural Applications

Benzo[d][1,2,3]thiadiazole derivatives have been explored for their nematicidal activities, particularly against plant-pathogenic nematodes like Meloidogyne incognita. These compounds can induce systemic acquired resistance and enhance plant immunity, thereby offering a potential strategy for pest control in agriculture (Zhang et al., 2020).

Synthesis and Material Science

Advancements in synthetic methods for this compound and related compounds have been significant. For instance, ultrasound-assisted synthesis has been demonstrated as an efficient and green method, enhancing reactionefficiency and offering environmentally friendly alternatives to conventional methods. This approach is notable in the synthesis of thiadiazole derivatives, which are crucial in various scientific applications (Erdogan, 2018).

Antileishmanial Activity

1,3,4-Thiadiazol-2-amines, structurally related to this compound, have been synthesized and evaluated for their anti-leishmanial activity. These compounds have shown promising results against Leishmania major, a parasitic disease, indicating their potential as therapeutic agents in combating such infections (Tahghighi et al., 2012).

Chemistry and Heterocyclic Compound Synthesis

The synthesis of various heterocyclic compounds, including thiadiazole derivatives, has been extensively studied. These compounds have diverse applications in medicinal chemistry, agriculture, and material science. The exploration of different synthetic routes and the development of novel thiadiazole derivatives contribute significantly to the field of organic chemistry and pharmaceuticals (Raslan & Omran, 2016).

Anticancer Research

Research has been conducted on the synthesis and characterization of thiadiazole derivatives for their potential anticancer activity. Studies on compounds like N-benzylidene-5-phenyl-1,3,4-thiadiazol-2-amine derivatives have shown significant activity against cancer cell lines, indicating their potential as anticancer agents (Naskar et al., 2015).

Spectroscopic Studies

The fluorescence properties of thiadiazole derivatives have been explored, revealing interesting effects such as dual fluorescence and distinct emissions. These findings are important for understanding the photophysical behavior of these compounds and their potential applications in optical materials and sensors (Matwijczuk et al., 2018).

Safety and Hazards

The safety information for Benzo[d][1,2,3]thiadiazol-6-amine indicates that it has a GHS07 signal word, which means "Warning". The hazard statements include H302, H315, H319, H332, and H335.

Future Directions

The future directions for the research and application of Benzo[d][1,2,3]thiadiazol-6-amine and its derivatives could involve further exploration of their potential uses in photovoltaics or as fluorescent sensors. Additionally, their potential as visible-light organophotocatalysts could be explored.

Mechanism of Action

Target of Action

Benzo[d][1,2,3]thiadiazol-6-amine is a compound with potential anticancer properties It’s known that thiadiazole derivatives, which include this compound, have been studied for their anticancer properties . These compounds are believed to interact strongly with biological targets due to the mesoionic character of the thiadiazole ring .

Mode of Action

It’s known that thiadiazole derivatives can cross cellular membranes and interact strongly with biological targets . This interaction can lead to a broad spectrum of biological activities, including anticancer effects .

Biochemical Pathways

It’s known that thiadiazole derivatives can exert a broad spectrum of biological activities, suggesting they may impact multiple biochemical pathways .

Pharmacokinetics

It’s known that thiadiazoles, due to their mesoionic nature, are able to cross cellular membranes . This suggests that this compound may have good bioavailability.

Result of Action

It’s known that thiadiazole derivatives can exert a broad spectrum of biological activities, including anticancer effects .